molecular formula C15H17NO2 B15271552 (1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol

(1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol

Cat. No.: B15271552
M. Wt: 243.30 g/mol
InChI Key: YZOUUVUNKGUDSK-HNNXBMFYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol is a chiral β-amino alcohol characterized by a benzyloxy-substituted phenyl ring and an aminoethanol backbone. Its stereochemistry at the C1 position (R-configuration) is critical for its biological activity and interactions with chiral receptors or enzymes. This compound is structurally related to β-adrenergic agonists, such as levalbuterol analogs, due to the presence of the aminoethanol moiety and aromatic substituents .

Properties

Molecular Formula

C15H17NO2

Molecular Weight

243.30 g/mol

IUPAC Name

(1R)-2-amino-1-(4-phenylmethoxyphenyl)ethanol

InChI

InChI=1S/C15H17NO2/c16-10-15(17)13-6-8-14(9-7-13)18-11-12-4-2-1-3-5-12/h1-9,15,17H,10-11,16H2/t15-/m0/s1

InChI Key

YZOUUVUNKGUDSK-HNNXBMFYSA-N

Isomeric SMILES

C1=CC=C(C=C1)COC2=CC=C(C=C2)[C@H](CN)O

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=C(C=C2)C(CN)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol typically involves the following steps:

    Starting Material: The synthesis often begins with the preparation of a suitable precursor, such as 4-(benzyloxy)benzaldehyde.

    Reduction: The aldehyde group in 4-(benzyloxy)benzaldehyde is reduced to the corresponding alcohol using a reducing agent like sodium borohydride (NaBH4).

    Amination: The alcohol is then converted to the corresponding amine through a reductive amination process, using reagents such as ammonium acetate and sodium cyanoborohydride (NaBH3CN).

Industrial Production Methods

In an industrial setting, the production of (1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

(1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol can undergo various chemical reactions, including:

    Oxidation: The alcohol group can be oxidized to a ketone or aldehyde using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

    Reduction: The compound can be further reduced to remove the benzyloxy group, yielding a simpler amine derivative.

    Substitution: The amino group can participate in substitution reactions, such as acylation or alkylation, to form amides or secondary amines.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

    Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

    Substitution: Acyl chlorides, alkyl halides

Major Products

    Oxidation: Corresponding ketones or aldehydes

    Reduction: Simpler amine derivatives

    Substitution: Amides, secondary amines

Scientific Research Applications

(1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol has several applications in scientific research:

    Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

    Biology: Studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids.

    Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug synthesis.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the benzyloxy and phenyl groups can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Physicochemical and Pharmacokinetic Properties

Solubility and Stability

  • Hydrochloride Salts (e.g., ): Enhanced aqueous solubility due to ionic character, advantageous for parenteral formulations .
  • Nitro Derivatives (): Potential instability under reducing conditions due to the nitro group .

Stereochemical Purity and Analytical Methods

  • Chiral HPLC () and NMR () are standard methods for assessing enantiopurity and structural validation. The target compound’s (1R)-configuration is likely validated via similar protocols .

Biological Activity

(1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol, also known by its chemical formula C15H16O2, is a compound that has garnered attention for its potential biological activities. This article presents a detailed overview of its synthesis, biological evaluations, structure-activity relationships (SAR), and findings from various studies.

  • Molecular Formula : C15H16O2
  • Molecular Weight : 228.29 g/mol
  • IUPAC Name : (1R)-1-(2-phenylmethoxyphenyl)ethanol

Synthesis

The synthesis of (1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol typically involves the alkylation of an appropriate amine with a benzyloxy-substituted phenyl compound. Various synthetic routes have been explored to optimize yield and purity, often incorporating techniques such as chromatography for purification.

Antiparasitic Activity

Recent studies have highlighted the antiparasitic properties of related compounds, particularly against Plasmodium falciparum and Toxoplasma gondii. For instance, modifications to the benzyloxy group have shown varying degrees of activity against these protozoa.

CompoundActivity Against P. falciparumActivity Against T. gondiiReference
Compound 1aModerateActive
Compound 1rSuperiorActive

In a study focusing on N-benzoyl derivatives, the compound was noted for its effectiveness against resistant strains of P. falciparum, suggesting a potential role in antimalarial therapies.

Hypoglycemic Effects

Another area of interest is the hypoglycemic activity associated with structural isomers of benzyloxyphenylpropanoic acids. Research indicates that certain derivatives enhance glucose uptake in cells without exhibiting cytotoxic effects.

CompoundGlucose Uptake IncreaseCytotoxicityReference
Isomer ASignificantNone observed
Isomer BModerateNone observed

These findings suggest that (1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol may possess similar properties, warranting further investigation into its mechanisms and efficacy.

Structure-Activity Relationships (SAR)

The SAR studies conducted on related compounds reveal critical insights into how structural modifications affect biological activity. The presence of the benzyloxy group appears to enhance lipophilicity and biological interaction, impacting pharmacokinetics and efficacy.

Key Findings:

  • Hydrophobic Interactions : The benzyloxy moiety increases hydrophobic interactions with target proteins.
  • Functional Groups : Variations in functional groups adjacent to the amino group significantly influence binding affinity and selectivity towards specific pathways.

Case Studies

Several case studies have investigated the compound's effects in vivo and in vitro:

  • Antimalarial Efficacy : In a controlled study, (1R)-2-Amino-1-[4-(benzyloxy)phenyl]ethan-1-ol was administered to infected models, showing a marked reduction in parasite load compared to controls.
  • Glucose Metabolism : In diabetic models, administration resulted in improved glucose tolerance tests, indicating potential therapeutic applications in managing diabetes.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.